Cas no 1314911-92-6 (2-amino-3-(1-methylcyclopropyl)propan-1-ol)

• Product Name: 2-amino-3-(1-methylcyclopropyl)propan-1-ol
• CAS No: 1314911-92-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5822857
• PubChem ID: 55285355
• Update Time: 2025-10-30

2-amino-3-(1-methylcyclopropyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, β-amino-1-methyl-
• 2-amino-3-(1-methylcyclopropyl)propan-1-ol
• 1314911-92-6
• SCHEMBL6090031
• EN300-1846472
• SEVOGNLOVAUIPI-UHFFFAOYSA-N
• AKOS006351517

• Inchi： 1S/C7H15NO/c1-7(2-3-7)4-6(8)5-9/h6,9H,2-5,8H2,1H3
• InChI Key： SEVOGNLOVAUIPI-UHFFFAOYSA-N
• SMILES： C1(C)(CC(N)CO)CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.014±0.06 g/cm3(Predicted)
• Boiling Point: 233.0±13.0 °C(Predicted)
• pka: 12.85±0.10(Predicted)

Additional information on 2-amino-3-(1-methylcyclopropyl)propan-1-ol

2-amino-3-(1-methylcyclopropyl)propan-1-ol (CAS No. 1314911-92-6): A Comprehensive Overview of Its Properties and Applications

The compound 2-amino-3-(1-methylcyclopropyl)propan-1-ol (CAS No. 1314911-92-6) is a unique organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This amino alcohol derivative features a methylcyclopropyl group, which contributes to its distinctive chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound, particularly for its role in drug discovery and development.

One of the most frequently searched questions about 2-amino-3-(1-methylcyclopropyl)propan-1-ol is its synthesis method. The compound can be synthesized through multi-step organic reactions, often involving the introduction of the methylcyclopropyl moiety to a propanolamine backbone. Its stereochemistry is also a topic of interest, as the spatial arrangement of its functional groups can significantly influence its biological activity. The CAS No. 1314911-92-6 serves as a critical identifier for researchers looking to explore its commercial availability or regulatory status.

In the context of drug discovery, 2-amino-3-(1-methylcyclopropyl)propan-1-ol is often discussed as a building block for more complex molecules. Its amino and hydroxyl groups make it a versatile intermediate for constructing pharmacophores, which are essential for binding to biological targets. Recent studies have highlighted its potential in designing central nervous system (CNS) therapeutics, a hot topic in biomedical research. Users searching for "amino alcohol applications in medicine" or "methylcyclopropyl derivatives in drug design" will find this compound highly relevant.

Another area of interest is the compound's physicochemical properties. 2-amino-3-(1-methylcyclopropyl)propan-1-ol exhibits moderate solubility in polar solvents, which is crucial for its formulation in various applications. Its stability under different pH conditions is also a key consideration for researchers. These properties are often searched in relation to "amino alcohol solubility" or "chemical stability of cyclopropyl derivatives," reflecting the practical concerns of chemists and formulators.

From an industrial perspective, the demand for specialty chemicals like 2-amino-3-(1-methylcyclopropyl)propan-1-ol is on the rise. Companies are investing in scalable synthesis methods to meet the needs of pharmaceutical and agrochemical industries. Searches for "bulk suppliers of CAS 1314911-92-6" or "custom synthesis of amino alcohols" indicate a growing market for this compound. Its potential as a chiral auxiliary in asymmetric synthesis further enhances its value in fine chemical production.

Environmental and sustainability considerations are also shaping the discourse around this compound. Researchers are exploring green chemistry approaches to synthesize 2-amino-3-(1-methylcyclopropyl)propan-1-ol with minimal waste and energy consumption. Queries like "eco-friendly synthesis of amino alcohols" or "sustainable cyclopropyl derivatives" align with the broader trend toward environmentally responsible chemical manufacturing.

In summary, 2-amino-3-(1-methylcyclopropyl)propan-1-ol (CAS No. 1314911-92-6) is a compound of significant scientific and industrial interest. Its unique structure, versatile applications, and relevance to current research trends make it a subject worth exploring. Whether you're a chemist, a pharmacologist, or an industry professional, understanding this amino alcohol derivative can provide valuable insights into the future of specialty chemicals and drug development.